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Compound of Interest

Compound Name: Diethylamine hydrochloride

Cat. No.: B041361 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Diethylamine hydrochloride ((C₂H₅)₂NH·HCl), a crystalline solid, is a versatile and widely

utilized precursor in organic synthesis.[1] Its stability, ease of handling compared to the volatile

free base diethylamine, and its ability to act as a source of the diethylamino moiety make it an

indispensable reagent in the synthesis of a diverse array of organic compounds. This technical

guide provides a comprehensive overview of the applications of diethylamine hydrochloride,

with a focus on its role in the pharmaceutical and chemical industries. Detailed experimental

protocols, quantitative data, and mechanistic pathways are presented to assist researchers in

leveraging this key synthetic building block.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of diethylamine hydrochloride is

crucial for its effective use in synthesis.
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Property Value Reference

CAS Number 660-68-4 [1]

Molecular Formula C₄H₁₂ClN [2]

Molecular Weight 109.60 g/mol [2]

Appearance
White to off-white crystalline

powder
[3]

Melting Point 223–227 °C (decomposes) [3]

Solubility

Highly soluble in water (>600

g/L at 25°C), ethanol, and

methanol; insoluble in non-

polar solvents.

[3]

pKa
~10.9 (for the

diethylammonium ion)
[3]

Core Applications in Organic Synthesis
Diethylamine hydrochloride serves as a crucial reagent in several key organic

transformations, most notably the Mannich reaction, and in the synthesis of important active

pharmaceutical ingredients (APIs) and other valuable chemicals.

The Mannich Reaction: A Cornerstone of C-C Bond
Formation
The Mannich reaction is a three-component condensation involving an active hydrogen

compound (the substrate), formaldehyde, and a secondary amine, typically provided as its

hydrochloride salt.[4] Diethylamine hydrochloride is frequently employed in this reaction to

introduce a diethylaminomethyl group onto the substrate.

General Reaction Scheme:
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Caption: General workflow of the Mannich reaction.

Mechanism of the Mannich Reaction:

The reaction proceeds through the initial formation of an electrophilic iminium ion

(Eschenmoser's salt) from the reaction of diethylamine (liberated from its salt) and

formaldehyde. The active hydrogen compound then acts as a nucleophile, attacking the

iminium ion to form the final Mannich base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041361#diethylamine-hydrochloride-as-a-precursor-
in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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